Cas no 1386457-82-4 (3-Iodo-5-methyl-1H-pyrazolo[3,4-c]pyridine)

3-Iodo-5-methyl-1H-pyrazolo[3,4-c]pyridine is a heterocyclic compound featuring a pyrazolopyridine core substituted with an iodine atom at the 3-position and a methyl group at the 5-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The iodine moiety enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. Its well-defined reactivity and stability under standard conditions make it suitable for use in medicinal chemistry research. The compound’s purity and consistent performance are critical for reproducible results in complex synthetic pathways.
3-Iodo-5-methyl-1H-pyrazolo[3,4-c]pyridine structure
1386457-82-4 structure
Product Name:3-Iodo-5-methyl-1H-pyrazolo[3,4-c]pyridine
CAS No:1386457-82-4
MF:C7H6IN3
MW:259.047112941742
CID:2134890
PubChem ID:68284555
Update Time:2025-06-07

3-Iodo-5-methyl-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-iodo-5-methyl-1H-Pyrazolo[3,4-c]pyridine
    • HQEXSKOLTYFXQM-UHFFFAOYSA-N
    • 1H-Pyrazolo[3,4-c]pyridine, 3-iodo-5-methyl-
    • DA-23518
    • 1386457-82-4
    • SCHEMBL12481324
    • MFCD28130326
    • 3-iodo-5-methyl-2H-pyrazolo[3,4-c]pyridine
    • F30403
    • 3-Iodo-5-methyl-1H-pyrazolo[3,4-c]pyridine
    • Inchi: 1S/C7H6IN3/c1-4-2-5-6(3-9-4)10-11-7(5)8/h2-3H,1H3,(H,10,11)
    • InChI Key: HQEXSKOLTYFXQM-UHFFFAOYSA-N
    • SMILES: IC1=C2C=C(C)N=CC2=NN1

Computed Properties

  • Exact Mass: 258.96064g/mol
  • Monoisotopic Mass: 258.96064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 1.6

3-Iodo-5-methyl-1H-pyrazolo[3,4-c]pyridine Pricemore >>

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